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Compound of Interest

Compound Name: Cresol Red sodium salt

Cat. No.: B14786908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cresol Red sodium salt is a versatile pH indicator dye widely used in biological research and

drug development. Its utility stems from its distinct color transition in the pH range of 7.2 to 8.8,

making it an excellent visual indicator for the preparation and monitoring of various biological

buffers within a physiologically relevant pH range.[1] This document provides detailed

application notes and protocols for the effective use of Cresol Red sodium salt in preparing

biological buffers, with a focus on spectrophotometric analysis and common laboratory

applications.

Physicochemical Properties and pH Indication
Cresol Red, a sulfonephthalein dye, exhibits two distinct pH transition ranges. The first occurs

in a highly acidic environment (pH 0.2-1.8), changing from red to yellow. The second, more

commonly utilized range in biological applications, is from pH 7.2 to 8.8, where the color

changes from yellow to a reddish-purple.[1] This latter transition is particularly useful for visually

confirming the pH of freshly prepared buffers such as Phosphate-Buffered Saline (PBS), Tris-

based buffers, and cell culture media.

The color change is a result of the alteration in the molecular structure of the dye with changes

in proton concentration. In its acidic form (below pH 7.2), the molecule has a different electronic
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configuration than in its basic form (above pH 8.8), leading to differences in the absorption of

visible light.

Quantitative Data Summary
The spectrophotometric properties of Cresol Red are crucial for precise pH measurements. The

absorbance maxima of the acidic and basic forms of the dye allow for ratiometric pH

determination.

Property Value Reference

pH Transition Range (alkaline)
7.2 (Yellow) - 8.8 (Reddish-

Purple)
[1]

pKa (second dissociation) Approximately 8.12 [2]

Absorbance Maximum (Acidic

Form, HI⁻)
433-440 nm [3][4]

Absorbance Maximum (Basic

Form, I²⁻)
570-573 nm [2][3][4]

Isosbestic Point Approximately 480-483 nm [3][4]

Experimental Protocols
Protocol 1: Preparation of a 0.1% (w/v) Cresol Red
Indicator Stock Solution
This stock solution can be added in small volumes to biological buffers.

Materials:

Cresol Red sodium salt

0.1 M Sodium Hydroxide (NaOH)

95% Ethanol

Distilled or deionized water
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100 mL volumetric flask

Magnetic stirrer and stir bar

Procedure:

Weigh 0.1 g of Cresol Red sodium salt and transfer it to a 100 mL volumetric flask.

Add 2.65 mL of 0.1 M NaOH and 20 mL of 95% ethanol to the flask.

Gently swirl the flask or use a magnetic stirrer until the Cresol Red is completely dissolved.

Once dissolved, bring the final volume to 100 mL with distilled water.

Mix the solution thoroughly. Store in a well-sealed container at room temperature.

Protocol 2: Preparation of 1X Phosphate-Buffered Saline
(PBS) with Cresol Red Indicator
This protocol describes the preparation of a standard PBS solution (pH ~7.4) with a visual pH

indicator.

Materials:

Sodium chloride (NaCl)

Potassium chloride (KCl)

Disodium phosphate (Na₂HPO₄)

Potassium phosphate, monobasic (KH₂PO₄)

0.1% Cresol Red indicator stock solution (from Protocol 1)

Distilled or deionized water

pH meter

Procedure:
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To prepare 1 liter of 1X PBS, dissolve the following in 800 mL of distilled water:

8 g of NaCl

0.2 g of KCl

1.44 g of Na₂HPO₄

0.24 g of KH₂PO₄

Stir the solution until all salts are completely dissolved.

Add 1-2 mL of the 0.1% Cresol Red indicator stock solution. The solution should turn yellow.

Adjust the pH of the buffer to 7.4 using a pH meter and dropwise addition of 1 M NaOH. As

the pH approaches and surpasses 7.2, the color will transition from yellow to orange and

finally to a reddish-purple hue upon reaching the desired pH.

Add distilled water to bring the final volume to 1 liter.

Sterilize the buffer by autoclaving. The color of the indicator is generally stable to

autoclaving.

Protocol 3: Preparation of Tris-HCl Buffer (1 M, pH 8.0)
with Cresol Red
This protocol is for a common stock solution used in molecular biology.

Materials:

Tris (tris(hydroxymethyl)aminomethane) base

Concentrated Hydrochloric acid (HCl)

0.1% Cresol Red indicator stock solution (from Protocol 1)

Distilled or deionized water
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pH meter

Procedure:

To prepare 1 liter of 1 M Tris-HCl, dissolve 121.14 g of Tris base in 800 mL of distilled water.

Add 1-2 mL of the 0.1% Cresol Red indicator stock solution. The solution will likely be a

reddish-purple color.

Carefully and slowly, add concentrated HCl to the solution while stirring to adjust the pH to

8.0. The color will shift from reddish-purple towards yellow as the pH decreases. The final

desired pH of 8.0 should correspond to a color in the orange-to-red range.

Allow the solution to cool to room temperature, as the pH of Tris buffers is temperature-

dependent.

Re-check the pH and make any final adjustments.

Bring the final volume to 1 liter with distilled water.

Applications in Biological Systems
Visual pH Control in Buffer Preparation: The most direct application is the immediate visual

feedback on the pH of the buffer being prepared, ensuring it is within the desired range

without constant reliance on a pH meter during titration.

Monitoring pH in Cell Culture: While not a replacement for phenol red in all culture media,

Cresol Red can be used in specialized bicarbonate-free buffers for short-term cell handling

and experiments where a pH range of 7.2-8.8 is critical.

Enzyme Assays: For enzymatic reactions that are highly sensitive to pH within the 7.2-8.8

range, Cresol Red can be included in the reaction buffer to provide a continuous visual

monitor of pH stability.

Gel Electrophoresis Loading Buffers: Cresol Red is used as a tracking dye in agarose and

polyacrylamide gel electrophoresis.[1] It migrates at a rate similar to small DNA fragments

(approximately 125 bp in a 1% agarose gel), providing a visual marker for the progress of the

electrophoresis.[1]
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PCR and Isothermal Amplification: Cresol Red can be included in PCR master mixes.[1] It

does not significantly inhibit Taq polymerase and allows for direct loading of PCR products

onto a gel.[1] In some isothermal amplification methods, the pH change resulting from the

reaction can be visualized by a color change of the included Cresol Red.

Visualizations

Workflow: Preparing a Biological Buffer with Cresol Red

Weigh Buffer Components Dissolve in ~80% Final Volume of dH2O Add Cresol Red Stock Solution Adjust pH with Acid/Base Bring to Final Volume with dH2O Sterilize (e.g., Autoclave)

Click to download full resolution via product page

Caption: A generalized workflow for the preparation of a biological buffer incorporating Cresol

Red as a visual pH indicator.

pH < 7.2

pH 7.2 - 8.8

+ OH-+ H+

pH > 8.8

+ OH-+ H+
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Caption: The pH-dependent color transition of Cresol Red in its alkaline range.

Application Workflow: PCR with Cresol Red Loading Buffer

Prepare PCR Master Mix

Add 5X Cresol Red Loading Buffer

Add DNA Template and Primers

Perform PCR Amplification

Directly Load PCR Product onto Agarose Gel

Run Gel Electrophoresis
(Track with Cresol Red Dye Front)

Visualize DNA Bands

Click to download full resolution via product page
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Caption: Workflow illustrating the use of Cresol Red as a combined indicator and loading dye in

a PCR experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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